2-((1-ethyl-1H-indol-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((1-ethyl-1H-indol-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide, also known as ET-26-HCl, is a novel synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of cancer research.
Scientific Research Applications
Novel Antiallergic Agents
Research has led to the discovery of new N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides that serve as potent antiallergic compounds. These compounds have been synthesized through indolization and amidification processes. One particular amide, identified for its significant potency compared to astemizole, demonstrated notable inhibitory activity in IL-4 and IL-5 production tests, showcasing its potential as a novel antiallergic agent with impressive in vitro and in vivo efficacy (Menciu et al., 1999).
Synthetic Pathways for Heterocyclic Compounds
The compound serves as a precursor in the synthesis of diverse heterocyclic derivatives with potential biological applications. By reacting with various chemical reagents, it enables the synthesis of compounds featuring thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings. This versatility is crucial for developing new molecules with potential antitumor activities, highlighting the compound's role in expanding the arsenal of heterocyclic compounds for medical research (Shams et al., 2010).
Antioxidant Properties
Recent studies have synthesized novel derivatives of 2-(3-(hydroxyimino)methyl)-1H-indol-1-yl)acetamide to assess their antioxidant activity. These efforts aim to develop compounds with enhanced antioxidant properties for potential therapeutic applications. Among the synthesized compounds, several exhibited significant activity, underscoring the chemical framework's capacity to yield potent antioxidants, which could be beneficial in combating oxidative stress-related diseases (Gopi & Dhanaraju, 2020).
Enzymatic Cascade Processes
The compound is also explored in enzymatic cascade processes, demonstrating its utility in stereoselective syntheses. Such processes are instrumental in creating enantiopure 2-methyl-3-substituted tetrahydrofurans, crucial precursors for various bioactive molecules. The enzymatic methods offer a green alternative to traditional chemical syntheses, emphasizing the compound's role in sustainable and stereocontrolled synthetic strategies (Brenna et al., 2017).
properties
IUPAC Name |
2-(1-ethylindol-3-yl)sulfanyl-N-(oxolan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O2S/c1-2-19-11-16(14-7-3-4-8-15(14)19)22-12-17(20)18-10-13-6-5-9-21-13/h3-4,7-8,11,13H,2,5-6,9-10,12H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXWYYLPYIUBAKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C2=CC=CC=C21)SCC(=O)NCC3CCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1-ethyl-1H-indol-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.